Cas no 2411285-97-5 (Methyl 4-fluorosulfonyloxynaphthalene-2-carboxylate)

• Product Name: Methyl 4-fluorosulfonyloxynaphthalene-2-carboxylate
• CAS No: 2411285-97-5
• MF: C₁₂H₉FO₅S
• MW: 284.260266065598
• CID: 5358184
• Update Time: 2025-05-28

Methyl 4-fluorosulfonyloxynaphthalene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-fluorosulfonyloxynaphthalene-2-carboxylate
• methyl 4-[(fluorosulfonyl)oxy]naphthalene-2-carboxylate
• Z3919181329

• Inchi： 1S/C12H9FO5S/c1-17-12(14)9-6-8-4-2-3-5-10(8)11(7-9)18-19(13,15)16/h2-7H,1H3
• InChI Key： NVTIBXQEPUWRCI-UHFFFAOYSA-N
• SMILES： S(=O)(=O)(OC1C=C(C(=O)OC)C=C2C=CC=CC2=1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 430
• XLogP3: 3.1
• Topological Polar Surface Area: 78

Additional information on Methyl 4-fluorosulfonyloxynaphthalene-2-carboxylate

Comprehensive Overview of Methyl 4-fluorosulfonyloxynaphthalene-2-carboxylate (CAS No. 2411285-97-5)

Methyl 4-fluorosulfonyloxynaphthalene-2-carboxylate (CAS No. 2411285-97-5) is a specialized organic compound gaining attention in pharmaceutical and material science research. This naphthalene derivative is characterized by its unique fluorosulfonyloxy and carboxylate functional groups, which contribute to its reactivity and potential applications. Researchers are increasingly interested in this compound due to its role as a versatile intermediate in synthesizing complex molecules, particularly in drug discovery and advanced material development.

The compound's molecular structure combines a naphthalene backbone with strategically positioned functional groups, making it valuable for cross-coupling reactions and other transformations. Its methyl ester moiety offers stability while maintaining reactivity, a feature that organic chemists frequently seek in building blocks. Recent literature highlights its utility in creating fluorescent probes and photoactive materials, aligning with current trends in optoelectronic device research.

In pharmaceutical contexts, Methyl 4-fluorosulfonyloxynaphthalene-2-carboxylate serves as a precursor for compounds with potential biological activity. Its structural features resemble those found in certain kinase inhibitors and enzyme modulators, topics frequently searched in medicinal chemistry databases. The fluorosulfonyl group's presence is particularly noteworthy, as this moiety often enhances metabolic stability in drug candidates – a hot topic in ADME optimization discussions.

From a synthetic chemistry perspective, this compound exemplifies the growing demand for multifunctional intermediates that can streamline complex syntheses. Its dual functionality allows for sequential modifications, addressing the pharmaceutical industry's need for efficient synthetic routes. This aligns with frequent search queries about "shortening synthetic pathways" and "modular compound design" in chemical databases.

The compound's physical properties, including its solubility profile and thermal stability, make it suitable for various solution-phase and solid-phase reactions. These characteristics are crucial for researchers investigating high-throughput synthesis methods, another trending topic in chemical process optimization. Analytical chemists have developed specific HPLC methods and spectroscopic characterization protocols for this compound, reflecting its growing importance in specialized chemical inventories.

Environmental and handling considerations for Methyl 4-fluorosulfonyloxynaphthalene-2-carboxylate follow standard laboratory safety protocols. While not classified as hazardous under normal research conditions, proper personal protective equipment (PPE) is recommended when handling this compound, consistent with general laboratory best practices frequently discussed in safety forums and training materials.

In material science applications, this naphthalene derivative shows promise for developing organic semiconductors and charge transport materials. The extended aromatic system combined with electron-withdrawing groups creates interesting electronic properties, relevant to current research on flexible electronics and energy storage devices – topics generating significant interest in scientific literature and patent filings.

The commercial availability of CAS 2411285-97-5 has increased in recent years, reflecting growing demand from both academic and industrial researchers. Suppliers typically provide comprehensive analytical data including NMR spectra and mass spectrometry results, addressing researchers' frequent requests for compound characterization details before purchase.

Future research directions for this compound may explore its potential in catalysis and supramolecular chemistry applications. The combination of its structural features suggests possible utility in designing molecular recognition systems or as a ligand precursor in transition metal complexes – areas receiving increased attention in advanced chemical research.